Cas no 52101-60-7 ( )

• Product Name: &nbsp
• CAS No: 52101-60-7
• MF: C₇H₁₀O₄
• MW: 158.151902675629
• CID: 936364
• PubChem ID: 18997710
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (Z)-2,3-dimethylpent-2-enedioic acid
• NSC159026
• SCHEMBL19132995
• NSC-177011
• 52101-60-7
• NSC177011
• NSC-159026
•  

• Inchi： 1S/C7H10O4/c1-4(3-6(8)9)5(2)7(10)11/h3H2,1-2H3,(H,8,9)(H,10,11)/b5-4-
• InChI Key： NAKQGXVVYBJTAK-PLNGDYQASA-N
• SMILES： OC(C/C(/C)=C(\C(=O)O)/C)=O

Computed Properties

• Exact Mass: 158.0579
• Monoisotopic Mass: 158.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6
• LogP: 0.88210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids